2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H11F2NO2/c14-10-4-9(5-11(15)7-10)6-13(17)16-8-12-2-1-3-18-12/h1-5,7H,6,8H2,(H,16,17)
• InChI Key: MDZPTVRMWBNCKH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=CC(=CC(=C2)F)F
• Molecular Formula: C13H11F2NO2
• Molecular Weight: 251.23 g/mol

Description

2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide, also known as DFP-AMA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide is not fully understood. However, it has been suggested that it acts on the GABAergic system, which is involved in the regulation of neurotransmitters in the brain. 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide may enhance the activity of GABA receptors, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to decrease the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the release of anti-inflammatory cytokines, such as IL-10. It has also been found to reduce the expression of COX-2, an enzyme involved in inflammation. In addition, 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide has been found to decrease the frequency and duration of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide in lab experiments is its potential therapeutic applications. It may be useful in developing new treatments for diseases such as epilepsy and anxiety disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide. One direction is to further investigate its mechanism of action, which may lead to the development of more targeted therapies. Another direction is to study its potential use in treating other diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, research could focus on developing new synthetic methods for 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide that may be more efficient or environmentally friendly.

Synthesis Methods

The synthesis of 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide involves the reaction of 2-(3,5-difluorophenyl)acetyl chloride with furan-2-ylmethanamine in the presence of a base. This results in the formation of 2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide as a white solid with a melting point of 137-139°C.

Scientific Research Applications

2-(3,5-difluorophenyl)-N-(furan-2-ylmethyl)acetamide has been studied for its potential therapeutic applications in treating various diseases. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. In addition, it has been studied for its potential use in treating neuropathic pain, epilepsy, and anxiety disorders.